Cas no 107871-20-5 (tert-butyl 2-amino-5,5,5-trifluoropentanoate)

• Product Name: tert-butyl 2-amino-5,5,5-trifluoropentanoate
• CAS No: 107871-20-5
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• MDL: MFCD25955236
• CID: 3589400
• PubChem ID: 83225772
• Update Time: 2025-04-22

tert-butyl 2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties

Names and Identifiers

• Norvaline, 5,5,5-trifluoro-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-5,5,5-trifluoropentanoate
• AKOS021547918
• EN300-23645866
• PVWBNTUXTYLPOB-UHFFFAOYSA-N
• 107871-20-5

• MDL： MFCD25955236
• Inchi： 1S/C9H16F3NO2/c1-8(2,3)15-7(14)6(13)4-5-9(10,11)12/h6H,4-5,13H2,1-3H3/t6-/m0/s1
• InChI Key： PVWBNTUXTYLPOB-LURJTMIESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CCC(F)(F)F)N

Computed Properties

• Exact Mass: 227.11331324Da
• Monoisotopic Mass: 227.11331324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų